Cas no 69390-19-8 (3-Buten-2-one, 4-(4-methoxyphenyl)-3-methyl-, (3E)-)

3-Buten-2-one, 4-(4-methoxyphenyl)-3-methyl-, (3E)- structure
69390-19-8 structure
Product Name:3-Buten-2-one, 4-(4-methoxyphenyl)-3-methyl-, (3E)-
CAS No:69390-19-8
MF:C12H14O2
MW:190.238363742828
CID:1735949
PubChem ID:6143785
Update Time:2025-04-21

3-Buten-2-one, 4-(4-methoxyphenyl)-3-methyl-, (3E)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-(4-methoxyphenyl)-3-methyl-, (3E)-
    • CHEMBL3105853
    • (E)-4-(4-methoxyphenyl)-3-methylbut-3-en-2-one
    • EINECS 230-492-4
    • NSC 67183
    • Z1618009751
    • 69390-19-8
    • SCHEMBL2443290
    • 3-Buten-2-one, 4-(4-methoxyphenyl)-3-methyl-
    • XPZPSZIJTDXAGU-CMDGGOBGSA-N
    • (3E)-4-(4-METHOXYPHENYL)-3-METHYLBUT-3-EN-2-ONE
    • 3-Methyl-4-(4-methoxyphenyl)-3-buten-2-one
    • Inchi: 1S/C12H14O2/c1-9(10(2)13)8-11-4-6-12(14-3)7-5-11/h4-8H,1-3H3/b9-8+
    • InChI Key: XPZPSZIJTDXAGU-CMDGGOBGSA-N
    • SMILES: O(C)C1C=CC(=CC=1)/C=C(/C(C)=O)\C

Computed Properties

  • Exact Mass: 190.09942
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd